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Compound of Interest

Compound Name: Psychosine-d7

Cat. No.: B12397235

Get Quote

For researchers, scientists, and professionals in drug development, ensuring laboratory safety

is paramount, especially when handling potent compounds like Psychosine-d7. This guide

provides essential, immediate safety and logistical information, including detailed operational

and disposal plans, to foster a secure research environment. Psychosine-d7, a deuterium-

labeled form of psychosine, is a cytotoxic lipid and a key biomarker in the study of Krabbe

disease.[1][2][3][4] Its hazardous nature necessitates strict adherence to safety protocols.

Personal Protective Equipment (PPE): Your First Line of
Defense
A comprehensive personal protective equipment strategy is critical to minimize exposure risk.

The following table summarizes the recommended PPE for handling Psychosine-d7, based on

established laboratory safety standards for hazardous chemicals.[5][6][7][8]
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PPE Category Item Specifications and Use

Eye and Face Protection
Safety Goggles with Side-

Shields

Minimum requirement to

protect against splashes. A

face shield should be worn in

conjunction with goggles when

there is a significant risk of

splashing.[5][6][8]

Hand Protection Chemical-Resistant Gloves

Disposable nitrile gloves are

suitable for incidental contact.

For prolonged handling or

direct contact, consider

double-gloving or using thicker,

chemical-resistant gloves.[6]

Gloves should be inspected

before use and changed

immediately if contaminated.

Body Protection Laboratory Coat

A long-sleeved, buttoned lab

coat is mandatory to protect

skin and clothing from

contamination.[7] For tasks

with a higher risk of spills, a

chemically impervious apron

over the lab coat is

recommended.

Respiratory Protection Suitable Respirator

To be used when there is a risk

of generating aerosols or

dusts, especially when

handling the powdered form of

the compound. Work should

ideally be conducted in a

certified chemical fume hood to

avoid inhalation.[9][10]

Foot Protection Closed-Toe Shoes
Required to protect feet from

spills and falling objects.[6]
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Operational Plan: A Step-by-Step Protocol for Safe
Handling
Adherence to a strict operational workflow is crucial for minimizing the risks associated with

Psychosine-d7.

Receiving and Storage
Inspection: Upon receipt, visually inspect the package for any signs of damage or leakage. If

compromised, follow institutional protocols for hazardous material incidents.

Storage: Store Psychosine-d7 in a tightly sealed container in a cool, well-ventilated area,

away from direct sunlight and sources of ignition.[10] Recommended storage temperatures

are -20°C for the powder form and -80°C when in solvent.[10] The storage location should be

clearly labeled with appropriate hazard warnings.

Preparation and Handling
Designated Area: All handling of Psychosine-d7 should occur in a designated area,

preferably within a certified chemical fume hood, to contain any potential spills or airborne

particles.

Personal Protective Equipment: Before handling, don all required PPE as outlined in the

table above.

Weighing: If working with the solid form, weigh the required amount in the fume hood. Use

anti-static measures to prevent dispersal of the powder.

Dissolving: When preparing solutions, add the solvent to the solid slowly to avoid splashing.

Psychosine-d7 is soluble in DMSO at 10 mM.[1]

Experimental Use
Containment: During experimental procedures, use secondary containment to prevent the

spread of contamination in case of a spill.

Avoid Aerosols: Take care to avoid creating aerosols. Use appropriate techniques for

pipetting and mixing.
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Labeling: All containers with Psychosine-d7 must be clearly labeled with the chemical

name, concentration, and hazard symbols.

Disposal Plan: Ensuring a Safe and Compliant
Waste Stream
Proper disposal of Psychosine-d7 and associated waste is critical to protect personnel and the

environment.[11]

Waste Segregation: Segregate all Psychosine-d7 waste from other laboratory waste

streams. This includes unused product, contaminated consumables (e.g., pipette tips,

gloves, paper towels), and empty containers.

Contaminated Materials: Place all contaminated solid waste into a designated, labeled, and

sealed hazardous waste container.

Liquid Waste: Collect all liquid waste containing Psychosine-d7 in a clearly labeled, leak-

proof hazardous waste container.

Disposal: Dispose of all Psychosine-d7 waste through your institution's hazardous waste

management program, following all local, state, and federal regulations.[10][11] Do not

dispose of this chemical down the drain.

Quantitative Data Summary
The following table summarizes key quantitative data for Psychosine, which is chemically

similar to Psychosine-d7.

Property Value

Molecular Formula C24H40D7NO7

Molecular Weight 468.68 g/mol [1]

Solubility 10 mM in DMSO[1]

Storage Temperature -20°C (powder) or -80°C (in solvent)[10]
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Visualizing the Workflow for Safe Handling
To provide a clear, at-a-glance understanding of the operational workflow, the following diagram

illustrates the key steps for safely handling Psychosine-d7.
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Caption: Workflow for the safe handling of Psychosine-d7 from receipt to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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